Cas no 36226-33-2 ((pyridin-4-ylmethyl)urea)

• Product Name: (pyridin-4-ylmethyl)urea
• CAS No: 36226-33-2
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 1111494
• PubChem ID: 13227714
• Update Time: 2025-04-23

(pyridin-4-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(4-pyridinylmethyl)-Urea
• 36226-33-2
• [(pyridin-4-yl)methyl]urea
• Z198194796
• N-(4-Pyridinylmethyl)urea
• 4-Picolylurea
• SCHEMBL6929919
• UTZZANSZTMOPAI-UHFFFAOYSA-N
• EN300-63863
• G34584
• (pyridin-4-ylmethyl)urea
• pyridin-4-ylmethylurea
• DTXSID701311954
• AKOS009096323

• Inchi： 1S/C7H9N3O/c8-7(11)10-5-6-1-3-9-4-2-6/h1-4H,5H2,(H3,8,10,11)
• InChI Key： UTZZANSZTMOPAI-UHFFFAOYSA-N
• SMILES： O=C(N)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (pyridin-4-ylmethyl)urea

N-(4-pyridinylmethyl)-Urea: A Comprehensive Overview

N-(4-pyridinylmethyl)-Urea, also known by its CAS number 36226-33-2, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C8H10N4O, is a derivative of urea and features a pyridine ring attached to the urea moiety via a methylene group. The structure of N-(4-pyridinylmethyl)-Urea makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

Recent studies have highlighted the unique properties of N-(4-pyridinylmethyl)-Urea, particularly its ability to act as a ligand in metal complexes. Researchers have explored its coordination chemistry with transition metals, revealing its potential as a building block for creating metal-organic frameworks (MOFs) and coordination polymers. These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

In the field of medicinal chemistry, N-(4-pyridinylmethyl)-Urea has been investigated for its bioactivity. Several studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, making it a promising lead compound for drug development. Its pyridine ring contributes to its ability to interact with biological targets, while the urea group enhances its solubility and bioavailability.

The synthesis of N-(4-pyridinylmethyl)-Urea is typically achieved through nucleophilic substitution reactions or condensation processes. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an environmental perspective, N-(4-pyridinylmethyl)-Urea has been studied for its biodegradability and toxicity profiles. Early findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive attribute for its potential use in industrial and agricultural applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N-(4-pyridinylmethyl)-Urea (CAS No 36226-33-2) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, combined with recent advances in synthesis and application studies, positions it as a valuable material for future innovations in science and technology.